2-Bromo-3-methyl-1-phenylbutan-1-one
Overview
Description
2-Bromo-3-methyl-1-phenylbutan-1-one is a useful research compound. Its molecular formula is C11H13BrO and its molecular weight is 241.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity Screening : Yancheva et al. (2015) synthesized novel N-(α-bromoacyl)-α-amino esters, including derivatives of 2-Bromo-3-methyl-1-phenylbutan-1-one, and investigated their cytotoxicity, anti-inflammatory, and antibacterial activities. They found low levels of cytotoxicity and an absence of antibacterial and anti-inflammatory activity in tested concentrations, which might be beneficial for their incorporation in prodrugs (Yancheva et al., 2015).
Investigation in Biofuels : Mack et al. (2014) investigated the anti-knock properties of biofuels, including compounds structurally similar to this compound, for use as additives in spark ignition engines. They evaluated their potential using Research Octane Number (RON) and Blending Research Octane Number (BRON) (Mack et al., 2014).
Xanthine Oxidase Inhibitory Properties : Smelcerovic et al. (2016) assessed three N-(α-bromoacyl)-α-amino esters, including derivatives of this compound, for inhibitory activity against xanthine oxidase. They found that these compounds did not show significant inhibitory effects at the tested concentration (Smelcerovic et al., 2016).
Lipase-Mediated Resolution : Foley et al. (2017) conducted a study on the efficiency and selectivity of lipase-mediated resolution of compounds including 2-Phenylbutan-1-ol, which is structurally similar to this compound. They focused on the impact of variation in the acyl group on the resolution process (Foley et al., 2017).
Conformational Analysis : Wang et al. (2002) investigated (S)-(+)-1-bromo-2-methylbutane, a compound structurally related to this compound, using vibrational circular dichroism (VCD). This study provided insights into the conformational stability influenced by bromine substitution (Wang et al., 2002).
Guest-Induced Amorphous-to-Crystalline Transformation : Wu et al. (2022) explored a solid supramolecular adsorption material for the separation of haloalkane isomers, which could include compounds like this compound. This research is significant for its potential application in industrial processes (Wu et al., 2022).
Mechanism of Action
Mode of Action
Brominated compounds typically exert their effects by binding to proteins and enzymes, altering their structure and function . The exact mechanism of how this compound interacts with its targets is currently unknown and requires further investigation.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with targets.
Properties
IUPAC Name |
2-bromo-3-methyl-1-phenylbutan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO/c1-8(2)10(12)11(13)9-6-4-3-5-7-9/h3-8,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCCCJNBTIJWCPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)C1=CC=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50446136 | |
Record name | 2-bromo-3-methyl-1-phenylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50446136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50735-03-0 | |
Record name | 2-bromo-3-methyl-1-phenylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50446136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-3-methyl-1-phenylbutan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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